3-Cyclopropyl-N-methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine

• IUPAC Name: 3-cyclopropyl-N-methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C13H16N6S/c1-18(13-16-12(17-20-13)9-2-3-9)10-7-19(8-10)11-6-14-4-5-15-11/h4-6,9-10H,2-3,7-8H2,1H3
• InChI Key: PGLGXERPOIZFAR-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NC=CN=C2)C3=NC(=NS3)C4CC4
• Molecular Formula: C13H16N6S
• Molecular Weight: 288.37 g/mol

Description

3-Cyclopropyl-N-methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-Cyclopropyl-N-methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine is not fully understood. However, studies have suggested that the compound may act by inhibiting specific enzymes or receptors in the body, leading to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 3-Cyclopropyl-N-methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine has significant biochemical and physiological effects. It has been shown to possess antimicrobial activity against a range of bacteria and fungi. The compound has also been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, 3-Cyclopropyl-N-methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine has been shown to inhibit the growth of tumor cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Cyclopropyl-N-methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine in lab experiments is its potential therapeutic applications. The compound has shown promising results in various studies, making it a potential candidate for further research. However, one limitation is that the mechanism of action of the compound is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research of 3-Cyclopropyl-N-methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine. One direction is to further investigate its mechanism of action to better understand its therapeutic potential. Another direction is to study the compound's pharmacokinetics and pharmacodynamics to optimize its use in clinical settings. Additionally, further research is needed to explore the compound's potential applications in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 3-Cyclopropyl-N-methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine involves the reaction of cyclopropylamine, methyl isothiocyanate, and 2-pyrazinecarboxylic acid. The reaction is carried out in the presence of a catalyst and under specific conditions to obtain the desired product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

3-Cyclopropyl-N-methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine has potential applications in various fields of scientific research. It has been studied for its antimicrobial, antitumor, and anti-inflammatory activities. The compound has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.